Cas no 52561-04-3 (4-(2-Thienyl)-1,3-thiazole-2-thiol)

• Product Name: 4-(2-Thienyl)-1,3-thiazole-2-thiol
• CAS No: 52561-04-3
• MF: C₇H₅NS₃
• MW: 199.316297292709
• MDL: MFCD13248715
• CID: 1578094
• PubChem ID: 12997032
• Update Time: 2025-05-21

4-(2-Thienyl)-1,3-thiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolethione, 4-(2-thienyl)-
• 52561-04-3
• 4-(Thiophen-2-yl)thiazole-2-thiol
• 2-thiazolethiol, 4-(2-thienyl)-
• 4-(2-THIENYL)-1,3-THIAZOLE-2-THIOL
• MFCD13248715
• CS-0360203
• AKOS005173578
• LS-03968
• SCHEMBL10402770
• STK801726
• 4-thiophen-2-yl-3H-1,3-thiazole-2-thione
• ALBB-012669
• 4-(thiophen-2-yl)-1,3-thiazole-2-thiol
• 4-(2-Thienyl)-1,3-thiazole-2-thiol

• MDL： MFCD13248715
• Inchi： 1S/C7H5NS3/c9-7-8-5(4-11-7)6-2-1-3-10-6/h1-4H,(H,8,9)
• InChI Key： XQKXMSMXFMHYTE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CSC(N1)=S

Computed Properties

• Exact Mass: 198.95855
• Monoisotopic Mass: 198.95841268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 4-(2-Thienyl)-1,3-thiazole-2-thiol

4-(2-Thienyl)-1,3-thiazole-2-thiol (CAS No. 52561-04-3): A Comprehensive Overview

4-(2-Thienyl)-1,3-thiazole-2-thiol, also known by its CAS registry number 52561-04-3, is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles, which are five-membered aromatic rings containing sulfur and nitrogen atoms. The presence of the thienyl group attached to the thiazole ring introduces unique electronic properties, making it a subject of interest in both academic and industrial research.

The structure of 4-(2-Thienyl)-1,3-thiazole-2-thiol consists of a thiazole ring fused with a thiophene moiety. This arrangement creates a conjugated system that enhances its stability and reactivity. The compound's sulfur atoms play a crucial role in its chemical behavior, particularly in nucleophilic and oxidative reactions. Recent studies have highlighted its potential as a building block for synthesizing more complex molecules with tailored functionalities.

In terms of synthesis, 4-(2-Thienyl)-1,3-thiazole-2-thiol can be prepared through various methods, including condensation reactions involving thiophene derivatives and thioamides. One notable approach involves the reaction of 2-mercaptobenzimidazole with substituted thiophenes under specific conditions to yield the desired product. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale applications.

The compound's applications span across multiple fields. In pharmaceutical chemistry, it has been explored as a potential lead compound for developing anti-inflammatory and antioxidant agents. Its ability to scavenge free radicals makes it a promising candidate for therapeutic interventions targeting oxidative stress-related diseases. Additionally, in materials science, 4-(2-Thienyl)-1,3-thiazole-2-thiol has been investigated for its role in synthesizing conductive polymers and organic semiconductors.

Recent research has delved into the electrochemical properties of 4-(2-Thienyl)-1,3-thiazole-2-thiol, revealing its potential as an electrode material in energy storage devices such as supercapacitors and batteries. Its high conductivity and stability under various conditions make it a valuable component in advanced electronic materials. Furthermore, studies on its interaction with biological systems have provided insights into its toxicity profile, paving the way for safer industrial applications.

In conclusion, 4-(2-Thienyl)-1,3-thiazole-2-thiol (CAS No. 52561-04-3) is a versatile compound with a wide range of applications across different scientific domains. Its unique chemical structure and reactivity continue to attract researchers aiming to harness its potential for innovative solutions in medicine, materials science, and beyond.